n-Butyl acrylate

• CAS No.: 141-32-2
• Product Name: n-Butyl acrylate
• Molecular Formula: CH2=CHCOOC4H9; C7H12O2; C7H12O2
• Molecular Weight: 128.17 g/mol
• IUPAC Name: butyl prop-2-enoate
• Standard InChI: InChI=1S/C7H12O2/c1-3-5-6-9-7(8)4-2/h4H,2-3,5-6H2,1H3
• Standard InChIKey: CQEYYJKEWSMYFG-UHFFFAOYSA-N
• Impurities: Acrylic acid: 0.009% by wt (max); water: 0.10% by wt (max); Acrylic acid: 0.009% by wt (max); water: 0.05% by wt (max)
• SMILES: CCCCOC(=O)C=C
• Canonical SMILES: CCCCOC(=O)C=C
• Boiling Point: 295 to 298 °F at 760 mm Hg (NTP, 1992); 145.0 °C; 145 °C; 145-149 °C; 293°F
• Colorform: Colorless liquid; Water-white monomer; Clear, colorless liquid [Note: Highly reactive; may contain an inhibitor to prevent spontaneous polymerization].
• Density: 0.899 at 68 °F (USCG, 1999); 0.8898 g/cu cm at 20 °C; Relative density (water = 1): 0.90; 0.89
• Flash Point: 120 °F (NTP, 1992); 84 °F (29 °C) (closed cup); 48.9 °C, open cup; 36 °C c.c.; 103°F
• Melting Point: -84.3 °F (NTP, 1992); -64.6 °C; -64 °C; -83°F
• Physical Description: Butyl acrylate appears as a clear colorless liquid with a sharp characteristic odor. Very slightly soluble in water and somewhat less dense than water. Hence forms surface slick on water. Flash point 105°F. Density 7.5 lb / gal. Used for making paints, coatings, caulks, sealants, adhesives.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Clear, colorless liquid with a strong, fruity odor.; Clear, colorless liquid with a strong, fruity odor. [Note: Highly reactive; may contain an inhibitor to prevent spontaneous polymerization.]
• Description: Butyl acrylate appears as a clear colorless liquid with a sharp characteristic odor. Very slightly soluble in water and somewhat less dense than water. Hence forms surface slick on water. Flash point 105°F. Density 7.5 lb / gal. Used for making paints, coatings, caulks, sealants, adhesives.; Butyl acrylate is an acrylate ester obtained by the formal condensation of the hydroxy group of butan-1-ol with the carboxy group of acrylic acid. It derives from a butan-1-ol and an acrylic acid.
• Solubility: less than 1 mg/mL at 68° F (NTP, 1992); 0.02 M; Sol in ethanol, ethyl ether, acetone; slightly soluble in carbon tetrachloride; 0.14 g/100 mL water at 20 °C; 9.12 g/100 mL at 40 °C; In water, 2,000 mg/L 23 °C; Solubility in water, g/100ml: 0.14; 0.1%
• Synonyms: acrylic acid butyl ester; butyl acrylate; butyl-(2,3-14C)-acrylate; n-butyl acrylate
• Vapor Density: 4.42 (NTP, 1992) (Relative to Air); 4.42 (Air = 1); Relative vapor density (air = 1): 4.42; 4.42
• Vapor Pressure: 10 mm Hg at 95.9 °F ; 4 mm Hg at 68° F (NTP, 1992); 5.45 mmHg; 5.45 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 0.43; 4 mmHg
• PubChem Compound: 8846
• Last Modified: Nov 11 2021